Cas no 2034310-33-1 (5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione)

• Product Name: 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
• CAS No: 2034310-33-1
• MF: C₁₂H₁₁ClFNO₃S
• MW: 303.73704457283
• CID: 5334616
• Update Time: 2025-07-02

5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-fluorophenyl)(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• (2-chloro-6-fluorophenyl)-(2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

• Inchi： 1S/C12H11ClFNO3S/c13-9-2-1-3-10(14)11(9)12(16)15-5-8-4-7(15)6-19(8,17)18/h1-3,7-8H,4-6H2
• InChI Key： INJGTJXFGKAVQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CC2CC1CS2(=O)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 492
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Additional information on 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

Research Brief on 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS: 2034310-33-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those with potential therapeutic applications. Among these, 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS: 2034310-33-1) has emerged as a compound of interest due to its unique structural features and potential pharmacological properties. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its bicyclic thiadiazole scaffold, has been investigated for its role as a modulator of specific biological targets. Recent studies have explored its synthesis via multi-step organic reactions, including the condensation of 2-chloro-6-fluorobenzoyl chloride with a thiadiazole precursor, followed by cyclization under controlled conditions. The structural elucidation of this compound has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity and purity for further biological evaluations.

In vitro studies have demonstrated that 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione exhibits promising activity against a range of enzymatic targets, particularly those involved in inflammatory pathways. For instance, recent research has shown its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Additionally, preliminary data indicate its interaction with other key enzymes, such as phosphodiesterases, which could open new avenues for treating neurological disorders.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to refine its chemical structure for enhanced efficacy and reduced off-target effects. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, underscoring the translational potential of this research.

In conclusion, 5-(2-chloro-6-fluorobenzoyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione represents a promising candidate for further drug development, with its unique chemical structure and multifaceted biological activity. Continued research is essential to fully elucidate its therapeutic potential and address existing challenges in its pharmacokinetic optimization. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.